![molecular formula C20H20ClN3O2 B2614816 3-chloro-N-(furan-2-ylmethyl)-N-((1-methyl-1,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)methyl)benzamide CAS No. 2034364-81-1](/img/structure/B2614816.png)
3-chloro-N-(furan-2-ylmethyl)-N-((1-methyl-1,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)methyl)benzamide
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Description
3-chloro-N-(furan-2-ylmethyl)-N-((1-methyl-1,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)methyl)benzamide is a useful research compound. Its molecular formula is C20H20ClN3O2 and its molecular weight is 369.85. The purity is usually 95%.
BenchChem offers high-quality 3-chloro-N-(furan-2-ylmethyl)-N-((1-methyl-1,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)methyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-chloro-N-(furan-2-ylmethyl)-N-((1-methyl-1,4,5,6-tetrahydrocyclopenta[c]pyrazol-3-yl)methyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial and Anticancer Activities
Research by Zaki, Al-Gendey, and Abdelhamid (2018) highlights the synthesis of pyridine, thioamide, thiazole, and pyrano[2,3-d]thiazole derivatives starting from chalcone-based compounds. These derivatives exhibit significant antimicrobial and anticancer activities, particularly against the MCF-7 cell line, showcasing the potential of such compounds in pharmacological applications (Zaki, Al-Gendey, & Abdelhamid, 2018).
Novel Heterocyclic Syntheses
El‐dean et al. (2018) discuss the efficient synthesis of novel furo[3,2-e]pyrazolo[3,4-b]pyrazines and related heterocycles, providing a foundation for future pharmacological studies to explore the activities of these molecules (El‐dean, Radwan, Zaki, & Abdul‐Malik, 2018).
Synthesis and Transformations
El’chaninov, Aleksandrov, and Stepanov (2018) report on the synthesis of 7-(Fur-2-yl)-1-methyl-1H-pyrazolo[4,3-g][1,3]benzothiazole and its further transformations, adding to the chemical repertoire of furan and pyrazole-based compounds (El’chaninov, Aleksandrov, & Stepanov, 2018).
Oxidation Studies
Lévai and colleagues (2002) explore the dimethyldioxirane oxidation of tetrahydrobenzofurans, shedding light on chemical transformations relevant to the synthesis of compounds with potential bioactivity (Lévai et al., 2002).
Purine Analogues Synthesis
Mostafa and Nada (2015) describe the synthesis of purine analogues incorporating the furan nucleus, demonstrating the versatility of furan derivatives in the creation of biologically active molecules (Mostafa & Nada, 2015).
properties
IUPAC Name |
3-chloro-N-(furan-2-ylmethyl)-N-[(1-methyl-5,6-dihydro-4H-cyclopenta[c]pyrazol-3-yl)methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20ClN3O2/c1-23-19-9-3-8-17(19)18(22-23)13-24(12-16-7-4-10-26-16)20(25)14-5-2-6-15(21)11-14/h2,4-7,10-11H,3,8-9,12-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RZLWGKHBLLWQML-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(CCC2)C(=N1)CN(CC3=CC=CO3)C(=O)C4=CC(=CC=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20ClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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